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Compound of Interest

Compound Name: Tetraamylammonium chloride

CAS No.: 4965-17-7

Cat. No.: B1203234

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraamylammonium chloride, also known as tetra-n-pentylammonium chloride, is a

quaternary ammonium salt. This class of compounds is characterized by a central nitrogen

atom bonded to four alkyl groups, resulting in a positively charged cation, which is ionically

bonded to a chloride anion. Tetraamylammonium chloride serves various roles in research

and industry, including as a phase transfer catalyst and as an intermediate in the synthesis of

other quaternary ammonium compounds.[1][2][3] Its physical properties are crucial for its

application in these fields, influencing its behavior in different chemical environments. This

guide provides a detailed overview of the known physical properties of Tetraamylammonium
chloride, along with general experimental protocols for their determination.

Physical and Chemical Properties
The physical properties of Tetraamylammonium chloride are summarized in the table below.

These properties are essential for understanding the compound's behavior in various

experimental and industrial settings.
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Property Value Reference

Molecular Formula C20H44ClN [1][4][5]

Molecular Weight 334.02 g/mol [5][6][7]

Appearance
White to almost white powder

or crystals
[4][6][8]

Melting Point ~195 °C [4][6][7]

Boiling Point Not Applicable [6]

Vapor Density 11.5 (vs air) [6][7]

Water Solubility Almost transparent in water [6][8]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[6][7][8]

Storage
Inert atmosphere, Room

Temperature
[6][8][9]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining key

physical properties of quaternary ammonium salts like Tetraamylammonium chloride.

Determination of Melting Point
The melting point of a solid crystalline substance is a key indicator of its purity. For quaternary

ammonium salts, the capillary method is commonly employed.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer
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Heating medium (e.g., silicone oil)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry Tetraamylammonium chloride is finely

powdered using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the sample into the sealed end. This

process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. The assembly is then placed in the heating bath of the

melting point apparatus.

Heating and Observation: The heating medium is heated slowly and steadily, at a rate of

approximately 1-2 °C per minute as the expected melting point is approached.

Melting Point Range: The temperature at which the substance first begins to melt (the

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range is reported as the melting point. For a pure substance, this range is

typically narrow.

Determination of Solubility
The solubility of a substance in a particular solvent is a measure of the maximum amount of

that substance that can be dissolved in a given amount of the solvent at a specific temperature.

Apparatus:

Analytical balance

Vials or test tubes with closures
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Constant temperature bath or shaker

Magnetic stirrer and stir bars (optional)

Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Saturated Solution: An excess amount of Tetraamylammonium chloride is

added to a known volume of the solvent (e.g., water, ethanol, acetone) in a vial.

Equilibration: The vial is sealed and placed in a constant temperature bath or shaker. The

mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is

reached and the solution is saturated.

Phase Separation: The vial is allowed to stand at the constant temperature to allow any

undissolved solid to settle.

Sample Collection and Filtration: A sample of the supernatant liquid is carefully withdrawn

using a syringe and immediately filtered through a syringe filter to remove any undissolved

solid particles.

Quantification: A known volume of the clear, saturated solution is diluted appropriately. The

concentration of Tetraamylammonium chloride in the diluted sample is then determined

using a suitable analytical technique. For quaternary ammonium compounds, techniques

such as titration or spectroscopy can be employed.

Calculation: The solubility is calculated from the measured concentration and the dilution

factor and is typically expressed in units of g/100 mL or mol/L. This procedure is repeated for

different solvents to determine the solubility profile.

Visualizations
Experimental Workflow for Physical Property
Determination
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The following diagram illustrates a general workflow for the determination of the physical

properties of a quaternary ammonium salt.
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Caption: General experimental workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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